N-(4-ethylphenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: [5-(4-ethylanilino)triazolidin-4-yl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H28N6O/c1-2-16-8-10-17(11-9-16)22-20-19(23-25-24-20)21(28)27-14-12-26(13-15-27)18-6-4-3-5-7-18/h3-11,19-20,22-25H,2,12-15H2,1H3
• InChI Key: ADDYTIHLDHLQBW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2C(NNN2)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C21H28N6O
• Molecular Weight: 380.5 g/mol

Description

N-(4-ethylphenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine, also known as EPPA, is a compound that has gained significant attention in the field of medicinal chemistry. EPPA is a triazole-based compound that has been synthesized using various methods. It has shown promising results in scientific research, particularly in the areas of cancer treatment, antibacterial activity, and antifungal activity.

Scientific Research Applications

Microwave-Assisted Synthesis in Medicinal Chemistry

In medicinal chemistry, compounds containing elements of N-(4-ethylphenyl)-4-(4-phenylpiperazine-1-carbonyl)-1H-1,2,3-triazol-5-amine have been synthesized using microwave-assisted methods. These compounds, featuring various molecular nuclei like 1,3-oxazol(idin)e and 5-thioxo-1,2,4-triazole, exhibit promising antimicrobial, antilipase, and antiurease activities, thus demonstrating potential applications in developing new pharmaceuticals (Başoğlu et al., 2013).

Synthesis and Antimicrobial Activity

Research into 1,2,4-triazole derivatives, which share structural similarities with this compound, has yielded novel compounds with significant antimicrobial activities. These findings are crucial for the development of new antimicrobial agents, potentially addressing the rising challenge of antibiotic resistance (Bektaş et al., 2007).

Mannich Base Synthesis and Pharmacological Study

The synthesis of Mannich bases incorporating a moiety similar to this compound has been explored. These compounds, characterized through various analytical methods, have shown significant anti-inflammatory, analgesic, antibacterial, and antifungal properties, underlining their potential in pharmaceutical research (Sujith et al., 2009).